Cas no 2172592-10-6 (4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol)
4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol
- EN300-1632796
- 2172592-10-6
- 4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol
-
- Inchi: 1S/C14H27NO2/c1-11(2)8-14(17,9-12(3,4)15-11)13(10-16)6-5-7-13/h15-17H,5-10H2,1-4H3
- InChI Key: HHHBYFQJWPPLIN-UHFFFAOYSA-N
- SMILES: OC1(CC(C)(C)NC(C)(C)C1)C1(CO)CCC1
Computed Properties
- Exact Mass: 241.204179104g/mol
- Monoisotopic Mass: 241.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.5Ų
4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632796-0.05g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 0.05g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-0.1g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 0.1g |
$1119.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-0.25g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 0.25g |
$1170.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-0.5g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 0.5g |
$1221.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-1.0g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-2.5g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 2.5g |
$2492.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-5.0g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-10.0g |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1632796-50mg |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1632796-100mg |
4-[1-(hydroxymethyl)cyclobutyl]-2,2,6,6-tetramethylpiperidin-4-ol |
2172592-10-6 | 100mg |
$1119.0 | 2023-09-22 |
4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol
Chemical Profile of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2172592-10-6)
4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2172592-10-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their role in drug development. The presence of a cyclobutyl substituent and a hydroxymethyl group at the 1-position of the piperidine ring introduces distinct chemical and pharmacological properties that make it a subject of interest for researchers exploring novel therapeutic agents.
The molecular structure of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol features a highly substituted piperidine backbone, with the cyclobutyl group providing rigidity to the molecule and the hydroxymethyl group enabling various chemical modifications. This structural motif is particularly appealing in drug design because it can enhance metabolic stability while maintaining favorable pharmacokinetic profiles. The tetramethyl substitution at positions 2, 6, and 7 further stabilizes the molecule against enzymatic degradation, making it a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in developing small-molecule modulators that target specific biological pathways involved in neurological disorders, cardiovascular diseases, and inflammation. The unique structural features of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol suggest potential applications in these areas. For instance, the hydroxymethyl group can serve as a point of interaction with biological targets such as enzymes or receptors, while the rigid cyclobutyl ring can improve binding affinity and selectivity. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis.
One of the most compelling aspects of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol is its potential as a scaffold for structure-based drug design. The combination of a cyclobutyl moiety and a piperidine ring creates a framework that can be modified to optimize pharmacological properties such as solubility, bioavailability, and target interaction. Researchers have been exploring various synthetic strategies to introduce additional functional groups or to explore different substitution patterns around the piperidine core. These efforts aim to generate novel analogs with enhanced therapeutic efficacy and reduced side effects.
The synthesis of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol presents several challenges due to its complex stereochemistry and multiple stereocenters. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high enantioselectivity and yield. The development of efficient synthetic routes is crucial for enabling large-scale production and further exploration of this compound's pharmacological potential.
Recent advancements in computational chemistry have also contributed to the study of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol by allowing researchers to predict its biological activity and optimize its structure through molecular modeling techniques. These computational approaches can accelerate the discovery process by identifying promising derivatives before experimental synthesis is undertaken. By integrating experimental data with computational predictions, scientists can gain deeper insights into the structure-property relationships that govern the biological behavior of this compound.
The pharmacological profile of 4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol is still under investigation, but initial studies have revealed intriguing possibilities for its use in therapeutic applications. For example, its ability to interact with specific biological targets suggests potential roles in modulating neurotransmitter release or inhibiting inflammatory pathways. Additionally, the compound's metabolic stability makes it an attractive candidate for oral administration in drug formulations.
In conclusion,4-1-(hydroxymethyl)cyclobutyl - 2 , 2 , 6 , 6 - tetramethyl piperidin - 4 - ol ( CAS No . 2172592 - 10 - 6 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an ideal candidate for further exploration . As research continues to uncover new biological activities and synthetic strategies , this compound is likely to play an important role in the development of novel therapeutic agents .
2172592-10-6 (4-1-(hydroxymethyl)cyclobutyl-2,2,6,6-tetramethylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)